1-(2-methoxyphenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine

• IUPAC Name: [4-(2-methoxyphenyl)piperazin-1-yl]-(2-methylimidazo[1,2-b]pyridazin-6-yl)methanone
• InChI: InChI=1S/C19H21N5O2/c1-14-13-24-18(20-14)8-7-15(21-24)19(25)23-11-9-22(10-12-23)16-5-3-4-6-17(16)26-2/h3-8,13H,9-12H2,1-2H3
• InChI Key: CVLHEARFACRBCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)C=CC(=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol
• CAS No.: 2640945-85-1

Description

This compound features a piperazine core substituted at position 1 with a 2-methoxyphenyl group and at position 4 with a 2-methylimidazo[1,2-b]pyridazine-6-carbonyl moiety. The 2-methoxyphenyl group is a common pharmacophore in receptor-targeting agents, while the imidazopyridazine fragment may confer unique electronic or steric properties for ligand-receptor interactions.

Mechanism of Action

Target of Action

Related compounds such as 1-(2-methoxyphenyl)piperazine have been found to interact with serotonin receptors.

Mode of Action

It’s known that related compounds can interact with their targets via nucleophilic substitution reactions.

Biochemical Pathways

It’s known that related compounds can be used to functionalize pyrazolylvinyl ketones via aza-michael addition reaction.

Result of Action

Related compounds have been used to prepare cyclic amine substituted tröger’s base derivatives and functionalized bis (mercaptoimidazolyl)borates.

Comparison with Similar Compounds

Structure-Activity Relationship (SAR) Insights

• 2-Methoxyphenyl Group : Consistently associated with receptor binding (e.g., dopamine D2, 5-HT1A) and antibacterial activity across analogs. Its electron-donating methoxy group may enhance π-π stacking or hydrogen bonding .
• Substituent Flexibility : Alkyl or aromatic chains (e.g., HBK series) increase lipophilicity, whereas polar groups (e.g., oxolane) may improve solubility .